Cas no 2891517-56-7 (2-bromo-4-(methoxy-d3)nicotinonitrile-5,6-d2)

• Product Name: 2-bromo-4-(methoxy-d3)nicotinonitrile-5,6-d2
• CAS No: 2891517-56-7
• MF: C₇H₅BrN₂O
• MW: 218.062208890915
• CID: 6827397
• PubChem ID: 172406896
• Update Time: 2025-02-15

2-bromo-4-(methoxy-d3)nicotinonitrile-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(methoxy-d3)nicotinonitrile-5,6-d2
• 2891517-56-7
• CS-25666

• Inchi： 1S/C7H5BrN2O/c1-11-6-2-3-10-7(8)5(6)4-9/h2-3H,1H3/i1D3,2D,3D
• InChI Key： HQAHXRSUIVBUOU-RHIBPKLGSA-N
• SMILES： BrC1C(C#N)=C(C([2H])=C([2H])N=1)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 216.98991Da
• Monoisotopic Mass: 216.98991Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9Ų